Cas no 188998-35-8 (Formamide,N-(4-formyl-1-methyl-1H-pyrazol-5-yl)-)

• Product Name: Formamide,N-(4-formyl-1-methyl-1H-pyrazol-5-yl)-
• CAS No: 188998-35-8
• MF: C₆H₇N₃O₂
• MW: 153.138680696487
• CID: 115486
• PubChem ID: 2755886
• Update Time: 2025-04-18

Formamide,N-(4-formyl-1-methyl-1H-pyrazol-5-yl)- Chemical and Physical Properties

Names and Identifiers

• Formamide,N-(4-formyl-1-methyl-1H-pyrazol-5-yl)-
• N-(4-formyl-2-methylpyrazol-3-yl)formamide
• Formamide, N-(4-formyl-1-methyl-1H-pyrazol-5-yl)- (9CI)
• N-(4-Formyl-1-methyl-1H-pyrazol-5-yl)formamide
• 188998-35-8
• AKOS004910339

• Inchi： 1S/C6H7N3O2/c1-9-6(7-4-11)5(3-10)2-8-9/h2-4H,1H3,(H,7,11)
• InChI Key： IRHGNKDIOCBMDM-UHFFFAOYSA-N
• SMILES： O=CC1C=NN(C)C=1NC=O

Computed Properties

• Exact Mass: 153.05391
• Monoisotopic Mass: 153.054
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 162
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.2
• Topological Polar Surface Area: 64Ų

Experimental Properties

• PSA: 63.99

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds N-arylamides